Cas no 24251-77-2 (2-Octanone, 3-chloro-)
2-Octanone, 3-chloro- structure
Product Name:2-Octanone, 3-chloro-
CAS No:24251-77-2
MF:C8H15ClO
MW:162.657101869583
CID:912969
PubChem ID:11105677
Update Time:2025-04-19
2-Octanone, 3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone, 3-chloro-
- 3-chlorooctan-2-one
- DTXSID50455329
- SCHEMBL254414
- 3-Chloro-2-octanone
- 2-Octanone, 3-chloro-
- 24251-77-2
-
- Inchi： 1S/C8H15ClO/c1-3-4-5-6-8(9)7(2)10/h8H,3-6H2,1-2H3
- InChI Key： HHRBJTYBMWBVFS-UHFFFAOYSA-N
- SMILES： ClC(C(C)=O)CCCCC
Computed Properties
- Exact Mass: 162.0811428g/mol
- Monoisotopic Mass: 162.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
2-Octanone, 3-chloro- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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